Cas no 2062-78-4 (Pimozide)

Pimozide has a relatively long-term antipsychotic effect. It is used for acute / chronic schizophrenia, and has a good effect on hallucinations / delusions / apathy. It is especially suitable for patients with chronic withdrawal< Br>

Pimozide structure

Product Name:Pimozide

CAS No:2062-78-4

Molecular Formula:C₂₈H₂₉F₂N₃O

Molecular Weight:461.55

MDL:MFCD00055081

CID:42411

PubChem ID:16362

Pimozide Properties

Names and Identifiers

- Pimozide
- 1-[1-[4,4-Bis(4-Fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one
- 3-[1-[4,4-bis(4-fluorophenyl)butyl]piperidin-4-yl]-1H-benzimidazol-2-one
- McN-JR-6238
- Neoperidole
- Opiran
- Orap
- pimozida
- Pimozidum
- R6238
- PIMOZIDE [EP MONOGRAPH]
- NCGC00015802-03
- SW196639-3
- KBio3_002441
- HMS3370N13
- Pimozide, United States Pharmacopeia (USP) Reference Standard
- Primozida [INN-Spanish]
- NCGC00024888-02
- 5-24-02-00367 (Beilstein Handbook Reference)
- SDCCGSBI-0050920.P004
- Tox21_500946
- NS00003971
- NCGC00261631-01
- HMS3411J16
- MFCD00055081
- N-benzyl-N-(3-isobutoxy-2-(pyrrolidin-1-yl)propyl)benzenamine
- LP00946
- NSC757854
- SR-01000075392-4
- PIMOZIDE (USP-RS)
- 1-[1-[4,4-Bis(p-flurophenyl)butyl]-4-piperidyl]-2-benzimidazolinone
- PIMOZIDE (MART.)
- PIMOZIDE (USP MONOGRAPH)
- HY-12987
- PIMOZIDE [INN]
- Prestwick3_000308
- CCG-36461
- AB00052215_07
- 2062-78-4
- 1-(1-(4,4-bis(4-fluorophenyl)butyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
- R 623
- SR-01000075392-1
- NINDS_000386
- PIMOZIDE [USAN]
- NCGC00015802-14
- NSC 170984
- MLS001077311
- IDI1_000386
- NCGC00016601-01
- Spectrum3_001451
- HMS2089C11
- Prestwick1_000308
- BRD-K01292756-001-06-0
- HMS1921H19
- 2H-Benzimidazol-2-one, 1-(1-(4,4-bis(4-fluorophenyl)butyl)-4-piperidinyl)-1,3-dihydro-
- 2-Benzimidazolinone, 1-[1-[4,4-bis(p-fluorophenyl)butyl]-4-piperidyl]-
- NCGC00015802-10
- NSC170984
- 1-[1-[4,4-Bis(p-fluorophenyl)butyl]-4-piperidyl]-2-benzimidazolinone
- NCGC00015802-29
- Orap (TN)
- KBioGR_000720
- NCGC00015802-26
- NCGC00015802-13
- SR-01000075392-3
- Tox21_301586
- DivK1c_000386
- R-623
- Prestwick2_000308
- 1-{1-[4,4-bis(4-fluorophenyl)butyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
- HMS3712N18
- BPBio1_000304
- HMS1568N18
- Pharmakon1600-01501134
- NCGC00015802-01
- Pimozidum [INN-Latin]
- P 1793
- McN-JR 6238
- NCGC00024888-04
- NCGC00015802-18
- Primozide
- Spectrum5_001308
- SPBio_001211
- Q144085
- Lopac0_000946
- C07566
- CCG-35918
- AB00052215
- Pimozide [USAN:USP:INN:BAN:JAN]
- FT-0673903
- 2-Benzimidazolinone,4-bis(p-fluorophenyl)butyl]-4-piperidyl]-
- Spectrum4_000420
- 1-{1-[4,4-bis(4-fluorophenyl)butyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one
- NCGC00015802-16
- Spectrum2_001026
- HMS2095N18
- EINECS 218-171-7
- R-6238
- 3-[1-[4,4-bis(4-fluorophenyl)butyl]-4-piperidyl]-1H-benzimidazol-2-one
- HMS3262N14
- CS-0012921
- N05AG02
- PIMOZIDE [USP-RS]
- NCGC00015802-08
- BCBcMAP01_000043
- AKOS024458706
- KBio2_006061
- 1-(1-(4,4-Bis(4-fluorophenyl)butyl)piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one
- Opera_ID_1580
- HMS2231P23
- CHEMBL1423
- EU-0100946
- Tox21_110224
- Pimozide (JP17/USP/INN)
- Pimozida [INN-Spanish]
- AS-13916
- UNII-1HIZ4DL86F
- DTXSID8023474
- NCGC00024888-06
- F70142
- CCG-39728
- 2H-Benzimidazol-2-one,4-bis(4-fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-
- MLS002702058
- AB00052215_08
- BSPBio_000276
- L000494
- HMS1989H21
- SPBio_002495
- MLS000028410
- R 6238
- NCGC00015802-12
- CAS-2062-78-4
- NCGC00015802-02
- 1-(1-(4,4-BIS(4-FLUOROPHENYL)BUTYL)-4-PIPERIDYL)-2-BENZIMIDAZOLINONE
- SMR000058385
- EN300-127038
- D00560
- NSC-757854
- NCGC00255294-01
- NCGC00024888-01
- SCHEMBL7519553
- Tox21_110224_1
- Pimozide, European Pharmacopoeia (EP) Reference Standard
- YVUQSNJEYSNKRX-UHFFFAOYSA-N
- SMP1_000241
- DTXCID803474
- SCHEMBL41584
- NCGC00024888-05
- KBio1_000386
- NCGC00015802-04
- 1-(4,4-Bis(p-fluorophenyl)butyl)-4-(2-oxo-1-benzimidazolinyl)piperidine
- J-013477
- Pimozide (USAN:USP:INN:BAN:JAN)
- 1-{1-[4,4-bis-(4-fluoro-phenyl)-butyl]-piperidin-4-yl}-1,3-dihydro-benzoimidazol-2-one
- KBio2_003493
- 1-[4,4-Bis(p-fluorophenyl)butyl]-4-(2-oxo-1-benzimidazolinyl)piperidine
- NCGC00024888-07
- PIMOZIDE [MART.]
- Prestwick0_000308
- 2H-BENZIMIDAZOL-2-ONE, 1-(1-(4,4-BIS(4-FLUOROPHENYL)BUTYL)-4-PIPERIDINYL)-1,3-DIHYDRO
- Spectrum_000445
- WLN: T56 BMVNJ D- DT6NTJ A3YR DF&R DF
- PIMOZIDE [JAN]
- Lopac-P-1793
- NCGC00015802-15
- HMS1791H21
- Tocris-0937
- KBioSS_000925
- BRN 0729089
- 1-(1-(4,4-bis(4-fluorophenyl)butyl)piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
- Pimozidum (INN-Latin)
- PIMOZIDE [MI]
- PIMOZIDE (EP MONOGRAPH)
- GTPL90
- BSPBio_002941
- 1-(1-(4,4-Bis(p-fluorophenyl)butyl)-4-piperidyl)-2-benzimidazolinone
- HMS2092F09
- s4358
- PIMOZIDE [USP MONOGRAPH]
- PIMOZIDE [WHO-DD]
- SBI-0050920.P003
- NCIMech_000356
- AB00052215-06
- CCRIS 9172
- NCGC00015802-09
- Pimozide (1-[1-[4,4-Bis(4-fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidaol-2-one)
- SR-01000075392
- BSPBio_001439
- DB01100
- Prestwick_395
- HMS3267E19
- 2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-
- BIDD:GT0435
- BDBM50334150
- NSC-170984
- Primozida (INN-Spanish)
- NCGC00015802-05
- SPECTRUM1501134
- HMS3675J16
- 1-{1-[4,4-Bis-(4-fluoro-phenyl)-butyl]-piperidin-4-yl}-1,3-dihydro-benzoimidazol-2-one(Pimozide)
- 1-[1-[4,4-Bis(4-fluorophenyl)butyl]-4-piperidyl]-2-benzimidazolinone
- NCGC00024888-03
- KBio2_000925
- NCGC00015802-06
- PIMOZIDE [ORANGE BOOK]
- PIMOZIDE1-{1-[4,4-BIS-(4-FLUORO-PHENYL)-BUTYL]-PIPERIDIN-4-YL}-1,3-DIHYDRO-BENZOIMIDAZOL-2-ONE
- BRD-K01292756-001-13-6
- HMS501D08
- NCGC00015802-11
- HMS3402H21
- SR-01000075392-6
- 1HIZ4DL86F
- Primozida
- NCGC00015802-07
- CHEBI:8212
- NCGC00022282-03
- Methyl-(2-m-tolylethyl)amine
- PIMOZIDE [VANDF]
- 1-(1-(4,4-bis(4-fluorophenyl)butyl)-4-piperidinyl)-1,3-dihydro-2H-benzimidazol-2-one
- BRD-K01292756-001-25-0
- DA-56876
- Pimozide?
- 3-[1-[4,4-bis(4-fluorophenyl)butyl]piperidin-4-yl]-1~{H}-benzimidazol-2-one
- BRD-K01292756-001-24-3
- BRD-K01292756-001-23-5
- Pimozide (JP18/USP/INN)
- MDL： MFCD00055081
- InChIKey： YVUQSNJEYSNKRX-UHFFFAOYSA-N
- Inchi： InChI=1S/C28H29F2N3O/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-32-18-15-24(16-19-32)33-27-6-2-1-5-26(27)31-28(33)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)
- SMILES： O=C1NC2=CC=CC=C2N1C3CCN(CCCC(C4=CC=C(F)C=C4)C5=CC=C(F)C=C5)CC3
- BRN： 729089

Computed Properties

Exact Mass: 461.22800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 461.228
Heavy Atom Count: 34
Complexity: 632
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 35.6A^2

Experimental Properties

LogP: 5.79490
PSA: 41.03000
Refractive Index: 1.596
Boiling Point: °Cat760mmHg
Melting Point: 214-222°C
Flash Point: °C
Solubility: DMSO: 18 mg/mL
Color/Form: Not determined
Solubility: Soluble in water
pka: 7.32(at 25℃)
Density: 1.1763 (estimate)

Pimozide Security Information

Symbol:
RTECS：DE1750000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S36
Packing Group：III
Risk Phrases：R22
Dangerous goods sign：
Hazardous Material transportation number：3249
Hazard Statement： H302
Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P310; P321; P330; P332+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 22
Signal Word：Warning
HazardClass：6.1(b)

Pimozide Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pimozide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002B1P-25mg	2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-	2062-78-4	>98%(HPLC)powder	25mg	$49.00
A2B Chem LLC	AB06829-50mg	2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-	2062-78-4	≥98%	50mg	$29.00	2024-04-20
abcr	AB120117-500mg	Pimozide (1-[1-[4,4-Bis(4-fluorophenyl)butyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidaol-2-one); .	2062-78-4		500mg	€207.80
Chemenu	CM110506-10mg	Pimozide	2062-78-4	95%+	10mg	$58	2023-01-06
ChemScence	CS-0012921-50mg	Pimozide	2062-78-4	99.88%	50mg	$55.0	2022-04-27
DC Chemicals	DC20505-100 mg	Pimozide	2062-78-4	>98%	100mg	$300.0
Enamine	EN300-127038-0.05g	1-{1-[4,4-bis(4-fluorophenyl)butyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one	2062-78-4		0.05g	$403.0	2023-06-08
MedChemExpress	HY-12987-10mM*1mLinDMSO	Pimozide	2062-78-4	99.74%	10mM*1mLinDMSO	￥550	2022-05-30
S e l l e c k ZHONG GUO	S4358-50mg	Pimozide	2062-78-4	99.97%	50mg	¥803.67	2023-09-15
TRC	P447800-50mg	Pimozide	2062-78-4		50mg	$ 64.00	2023-09-06

Pimozide Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2062-78-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2062-78-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Pimozide Related Literature

1. Regional average intensity-based adherent cellular imaging: application to evaluation of drug-induced cardiotoxicity

Sunhee Kim,Eunyoung Han,Joon Myong Song Anal. Methods 2014 6 6015
2. Autophagy-regulating small molecules and their therapeutic applications

Kyung-Hwa Baek,Jihye Park,Injae Shin Chem. Soc. Rev. 2012 41 3245
3. Inhibitors of Stat5 protein signalling

Abbarna A. Cumaraswamy,Aleksandra Todic,Diana Resetca,Mark D. Minden,Patrick T. Gunning Med. Chem. Commun. 2012 3 22
4. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
5. Ion transport in alveolar type I cells

Meshell D. Johnson Mol. BioSyst. 2007 3 178
6. Microwave-assisted expeditious approach towards benzimidazole acrylonitrile derivatives exploring a new silica supported SBPTS catalyst

Faheem Ahmad,Mehtab Parveen New J. Chem. 2018 42 14602
7. Glycerol based solvents: synthesis, properties and applications

José I. García,Héctor García-Marín,Elísabet Pires Green Chem. 2014 16 1007
8. Novel benzimidazole–oxadiazole hybrid molecules as promising antimicrobial agents

N. Shruthi,Boja Poojary,Vasantha Kumar,Mumtaz Mohammed Hussain,Vaishali M. Rai,Vinitha R. Pai,Mahima Bhat,B. C. Revannasiddappa RSC Adv. 2016 6 8303
9. Small molecule enhancers of autophagy for neurodegenerative diseases

Sovan Sarkar,David C. Rubinsztein Mol. BioSyst. 2008 4 895
10. Glycerol and derived solvents: new sustainable reaction media for organic synthesis

Alba E. Díaz-álvarez,Javier Francos,Beatriz Lastra-Barreira,Pascale Crochet,Victorio Cadierno Chem. Commun. 2011 47 6208

2062-78-4 (Pimozide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2062-78-4)Pimozide

Purity:99%/99%

Quantity:1g/5g

Price($):206.0/746.0